Cas no 31519-54-7 ((2R)-3,3-dimethylbutan-2-amine;hydrochloride)

• Product Name: (2R)-3,3-dimethylbutan-2-amine;hydrochloride
• CAS No: 31519-54-7
• MF: C₆H₁₆ClN
• MW: 137.650940895081
• MDL: MFCD28501709
• CID: 4672509
• PubChem ID: 124220452
• Update Time: 2025-11-07

(2R)-3,3-dimethylbutan-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethylbutan-2-amine hydrochloride
• 3,3-Dimethyl-2-aminobutane hydrochloride
• 1,2,2-Trimethylpropylamine hydrochloride
• 2-Butanamine, 3,3-dimethyl-, hydrochloride
• Propylamine, 1,2,2-trimethyl-, hydrochloride
• 1,2,2-trimethylpropyl amine hydrochloride
• (R)-3,3-Dimethylbutan-2-amine hydrochloride
• (1,2,2-trimethylpropyl)amine hydrochloride
• AK00743786
• (2S)-3,3-dimethylbutan-2-amine;hydrochloride
• 31519-54-7
• CS-0141302
• BS-16854
• AKOS034830284
• EN300-1697211
• MFCD28501709
• N11972
• (2R)-3,3-dimethylbutan-2-amine;hydrochloride
• (R)-3,3-Dimethylbutan-2-amine HCl
• (2R)-3,3-dimethylbutan-2-amine hydrochloride
• (2R)-3,3-DIMETHYLBUTAN-2-AMINE HCL
• (2R)-3,3-Dimethyl-2-butanamine hydrochloride
• SCHEMBL25273278

• MDL： MFCD28501709
• Inchi： 1S/C6H15N.ClH/c1-5(7)6(2,3)4;/h5H,7H2,1-4H3;1H/t5-;/m1./s1
• InChI Key： DDRXUCIAWFPHKZ-NUBCRITNSA-N
• SMILES： Cl.N[C@H](C)C(C)(C)C

Computed Properties

• Exact Mass: 137.0971272g/mol
• Monoisotopic Mass: 137.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 51.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (2R)-3,3-dimethylbutan-2-amine;hydrochloride

Introduction to (2R)-3,3-dimethylbutan-2-amine;hydrochloride (CAS No. 31519-54-7)

(2R)-3,3-dimethylbutan-2-amine;hydrochloride, identified by its Chemical Abstracts Service (CAS) number 31519-54-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of amine derivatives and has garnered considerable attention due to its unique structural properties and potential applications in drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological investigation.

The stereochemistry of (2R)-3,3-dimethylbutan-2-amine is crucial in determining its biological activity. The (R) configuration at the second carbon atom imparts specific interactions with biological targets, which is a key consideration in medicinal chemistry. This stereochemical feature has been extensively studied in the development of chiral drugs, where the spatial arrangement of atoms can significantly influence efficacy and selectivity.

In recent years, there has been a growing interest in the development of enantioselective drugs due to their improved therapeutic profiles and reduced side effects. The synthesis and characterization of optically active amines like (2R)-3,3-dimethylbutan-2-amine;hydrochloride have become increasingly important. Advanced synthetic methodologies, including asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric purity. These techniques not only enhance the yield but also minimize the formation of unwanted stereoisomers, which could otherwise compromise the drug's efficacy.

The hydrochloride salt form of this compound offers several advantages over its free base form. The addition of a chloride ion improves solubility in aqueous solutions, facilitating its use in formulations requiring aqueous delivery systems. Additionally, the hydrochloride salt enhances thermal stability, making it more suitable for industrial-scale production and storage. These properties make it an attractive candidate for further development into novel therapeutic agents.

Recent research has highlighted the potential of amine derivatives as key intermediates in the synthesis of bioactive molecules. Specifically, derivatives of (2R)-3,3-dimethylbutan-2-amine have been explored for their role in modulating various biological pathways. For instance, studies have shown that certain amine-based compounds can interact with enzymes and receptors involved in inflammation and pain management. The unique structural features of this compound may enable it to serve as a scaffold for designing new drugs with enhanced specificity and reduced toxicity.

The pharmaceutical industry has increasingly focused on leveraging computational chemistry and high-throughput screening to identify promising lead compounds. In this context, (2R)-3,3-dimethylbutan-2-amine;hydrochloride has emerged as a compound of interest due to its well-defined stereochemistry and favorable physicochemical properties. Computational models have been used to predict its binding affinity to various targets, providing insights into its potential pharmacological activity. These predictions have guided experimental efforts aimed at optimizing its structure for improved therapeutic efficacy.

The synthesis of chiral amines remains a challenging yet rewarding area of research. Traditional methods often involve complex multi-step processes with moderate yields and poor enantioselectivity. However, recent advancements in catalytic asymmetric synthesis have opened new avenues for the efficient production of enantiomerically pure amines. For example, transition metal-catalyzed reactions and organocatalytic approaches have demonstrated remarkable success in achieving high enantiomeric excesses with minimal byproducts. The application of these techniques to synthesize (2R)-3,3-dimethylbutan-2-amine;hydrochloride could lead to more cost-effective and sustainable manufacturing processes.

The biological activity of amine derivatives is often influenced by their ability to interact with specific proteins and enzymes within biological systems. Understanding these interactions at the molecular level is crucial for designing drugs that are both effective and selective. Structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding modes of these compounds. By analyzing the structure-activity relationships (SAR), researchers can identify key residues involved in binding and make informed modifications to enhance potency.

The development of novel therapeutic agents requires not only potent chemical entities but also effective delivery systems. The hydrochloride salt form of (2R)-3,3-dimethylbutan-2-amine;hydrochloride offers advantages in this regard due to its improved solubility and stability. These properties are particularly important for oral formulations where bioavailability is a critical factor. Additionally, advancements in nanotechnology have enabled the encapsulation of such compounds within nanoparticles, further enhancing their delivery efficiency and targeting capabilities.

In conclusion, (2R)-3,3-dimethylbutan-2-amine;hydrochloride (CAS No. 31519-54-7) represents a promising compound with significant potential in pharmaceutical applications. Its unique stereochemistry, combined with favorable physicochemical properties, makes it an attractive candidate for further investigation. As research continues to uncover new synthetic methodologies and pharmacological targets, this compound is poised to play a vital role in the development of next-generation therapeutics.